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In the exacting environment of pharmaceutical and biopharmaceutical manufacturing, the
selection of fluid handling components is critical to ensuring product purity, process integrity,
and compliance with Good Manufacturing Practices (GMP). C-Flex® thermoplastic elastomer
(TPE) tubing has become a widely adopted material for single-use fluid transfer applications.
This guide provides a comparative analysis of C-Flex® tubing, offering researchers, scientists,
and drug development professionals objective data to support its validation in GMP processes.

Performance Characteristics at a Glance

C-Flex® tubing is a unique, patented thermoplastic elastomer specifically designed to meet the
critical demands of the pharmaceutical and biopharmaceutical industries.[1][2] It is known for
its sealable and weldable properties, which are essential for aseptic connections in single-use
systems.[2][3][4] The tubing is available in various formulations, such as C-Flex® 072, 082,
and 374, offering a range of characteristics to suit different applications.[2][4]

Comparative Analysis: C-Flex® vs. Silicone Tubing

The choice between TPE tubing like C-Flex® and silicone tubing is a critical decision in
bioprocessing. While both materials offer distinct advantages, their performance characteristics
differ in key areas.
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Feature

C-Flex® (TPE)

Silicone

Flexibility & Adaptability

Exceptional flexibility, ideal for
applications requiring tight

bends and maneuverability.[5]

Renowned for its flexibility and
can withstand a wide

temperature range.[6]

Biocompatibility

Formulated to meet strict
biocompatibility requirements,
ensuring no introduction of

contaminants.[5][7]

Also considered highly
biocompatible and widely used
in medical and pharmaceutical

applications.[5]

Temperature Resistance

Remains flexible from -45°C to
135°C (-50°F to 275°F).[3][4]

Can withstand a wider range of
temperature extremes, from
-80°C to 260°C.[6]

Chemical Inertness

Good chemical resistance to
many common laboratory and

pharmaceutical fluids.

Superior chemical inertness,
making it suitable for
applications with aggressive

chemicals and solvents.[7]

Significantly less permeable

than silicone, which is

Higher gas permeability

Permeability )
advantageous for protecting compared to TPE.[6]
sensitive fluids.[3][4][6]
Can be sterilized by gamma
irradiation, X-ray, and Can withstand repeated
Sterilization autoclave.[2][3][4] Note: autoclave sterilization cycles.

Repeated autoclaving may

cause deterioration.[3]

[6]

Weldability & Sealability

Excellent heat-seal and sterile
weld capabilities, crucial for

single-use assemblies.[3]

Not easily weldable or

sealable.

Cost-Effectiveness

Often more cost-effective than
silicone in terms of both

material and production costs.

[5117]

Generally a higher-cost

material.
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Good durability for single-use
o Generally boasts a longer
- ) applications. C-Flex® 072 ] ) ]
Durability & Longevity o lifespan and is resistant to
offers excellent durability in ]
) ) wear and degradation.[5][7]
peristaltic pumps.[4]

Physical Properties of Common C-Flex®
Formulations

The selection of a specific C-Flex® formulation depends on the application's requirements. The
following table summarizes the typical physical properties of three common formulations.

Property (ASTM

C-Flex® 072 C-Flex® 082 C-Flex® 374
Method)
Appearance Opaque Translucent Translucent
Durometer, Shore A
60 60 60
(D2240)
Tensile Strength, psi
1196 1106 1190
(D412)
Elongation, at Break
862 874 915
% (D412)
Tensile Modulus, @
100%/300%, psi 247/389 256/400 244/385

(D412)

Source: Data derived from product datasheets.[8][9]

For high-pressure applications, C-Flex® is also available in a braided formulation which can
offer up to five times higher burst pressures compared to non-braided materials.[10][11]

Validation and Regulatory Compliance

C-Flex® tubing is fully characterized and tested to a variety of specifications, including USP
Class VI, ISO 10993-3 (Ames Genotoxicity), ISO 10993-4 (Hemolysis, Indirect), ISO 10993-5
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(Cytotoxicity, In-Vitro), and ISO 10993-11 (Systemic Toxicity, In-Vivo), as well as European
Pharmacopeia standards.[3] Manufacturers like Saint-Gobain provide comprehensive
validation guides and regulatory information overviews to assist in the validation process for
GMP applications.[4][10][11]

Experimental Protocols for Key Validation Tests

While detailed, proprietary experimental protocols are available from the manufacturer, the
following outlines the general methodologies for critical validation tests.

Extractables and Leachables (E&L) Testing

A comprehensive E&L program is essential for GMP validation. The following workflow
illustrates a typical approach.

A typical workflow for extractables and leachables testing.

A standardized approach for extractables testing often involves subjecting the tubing to harsh
extraction conditions with various solvents (e.g., ethanol) over an extended period and at
elevated temperatures. The resulting extracts are then analyzed using a suite of orthogonal
analytical methods to identify and quantify potential extractable compounds.

Biocompatibility Testing

Biocompatibility tests are performed to ensure that the tubing material does not elicit a toxic or
immunological response. These tests are typically conducted according to USP <87> and <88>
Class VI, and ISO 10993 standards.[12]
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Test Article Preparation
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A simplified workflow for USP Class VI biocompatibility testing.

Physical Performance Testing

Physical tests are conducted to ensure the tubing meets the demands of the bioprocessing
application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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